Cas no 122497-22-7 (2-Amino-9-(ethyl 2-carboethoxybutanoate-4-yl)purine)

• Product Name: 2-Amino-9-(ethyl 2-carboethoxybutanoate-4-yl)purine
• CAS No: 122497-22-7
• MF: C₁₄H₁₉N₅O₄
• MW: 321.331762552261
• CID: 1214927
• PubChem ID: 9949016
• Update Time: 2025-04-20

2-Amino-9-(ethyl 2-carboethoxybutanoate-4-yl)purine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-9-(ethyl 2-carboethoxybutanoate-4-yl)purine
• diethyl 2-[2-(2-aminopurin-9-yl)ethyl]propanedioate
• diethyl 2-(2-(2-aminopurin-9-yl)ethyl)malonate
• diethyl 2-(2-(2-aminopurine-9-yl)ethyl)malonate
• DIETHYL 2-[2-(2-AMINO-9H-PURIN-9-YL)ETHYL]MALONATE
• Propanedioic acid,[2-(2-amino-9H-purin-9-yl)ethyl]-,diethyl ester
• DTXSID80433236
• SCHEMBL3156963
• 1,3-diethyl 2-[2-(2-amino-9H-purin-9-yl)ethyl]propanedioate
• 122497-22-7
• Propanedioic acid, 2-[2-(2-amino-9H-purin-9-yl)ethyl]-, 1,3-diethyl ester
• Propanedioic acid, [2-(2-amino-9H-purin-9-yl)ethyl]-, diethyl ester

• Inchi： 1S/C14H19N5O4/c1-3-22-12(20)9(13(21)23-4-2)5-6-19-8-17-10-7-16-14(15)18-11(10)19/h7-9H,3-6H2,1-2H3,(H2,15,16,18)
• InChI Key： KNWMSZQPOGIVMT-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C(=O)OCC)CCN1C=NC2=CN=C(N)N=C12)=O

Computed Properties

• Exact Mass: 321.14400
• Monoisotopic Mass: 321.14370410g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 9
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 122Ų

Experimental Properties

• PSA: 122.95000
• LogP: 0.47110